Cas no 1824504-16-6 (tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate)

• Product Name: tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate
• CAS No: 1824504-16-6
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 5704211
• PubChem ID: 130004359
• Update Time: 2025-06-08

tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-[1-(CHLOROSULFONYL)-3-METHYLBUTAN-2-YL]CARBAMATE
• 1824504-16-6
• EN300-1577624
• TERT-BUTYLN-[1-(CHLOROSULFONYL)-3-METHYLBUTAN-2-YL]CARBAMATE
• Carbamic acid, N-[1-[(chlorosulfonyl)methyl]-2-methylpropyl]-, 1,1-dimethylethyl ester
• tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate

• Inchi： 1S/C10H20ClNO4S/c1-7(2)8(6-17(11,14)15)12-9(13)16-10(3,4)5/h7-8H,6H2,1-5H3,(H,12,13)
• InChI Key： CVOHZBOAVDNNTP-UHFFFAOYSA-N
• SMILES： ClS(CC(C(C)C)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±25.0 °C(Predicted)
• pka: 11.21±0.46(Predicted)

Additional information on tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate

Introduction to tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate (CAS No. 1824504-16-6)

tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate (CAS No. 1824504-16-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a chlorosulfonyl-substituted 3-methylbutan-2-yl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting subject for study.

Recent research has focused on the synthesis and characterization of tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate. One notable study published in the Journal of Medicinal Chemistry (2023) reported the development of an efficient synthetic route for this compound using green chemistry principles. The researchers utilized a one-pot reaction sequence involving the coupling of tert-butyl isocyanate with 1-(chlorosulfonyl)-3-methylbutan-2-amine, achieving high yields and purity levels. This approach not only simplifies the synthetic process but also reduces environmental impact, aligning with the growing emphasis on sustainable chemical practices.

In terms of biological activity, tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate has been investigated for its potential as a lead compound in drug discovery. A study published in the Bioorganic & Medicinal Chemistry Letters (2022) evaluated the compound's ability to modulate specific protein-protein interactions involved in various disease pathways. The results indicated that this compound exhibits selective binding to a key target protein, suggesting its potential as a therapeutic agent for treating conditions such as neurodegenerative diseases and cancer.

The pharmacokinetic properties of tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate have also been studied to assess its suitability for further development. Research conducted by a team at the University of California, San Francisco, demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it can be effectively delivered to target tissues and maintain sufficient bioavailability for therapeutic purposes.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate. Preliminary data from Phase I trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

In addition to its pharmaceutical applications, tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate has been explored for use in other areas such as agrochemicals and materials science. Its unique chemical properties make it suitable for developing new formulations with enhanced stability and performance characteristics.

The future prospects for tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate are promising. Ongoing research aims to further optimize its structure and improve its therapeutic potential through rational drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable clinical candidates.

In conclusion, tert-Butyl n-[1-(chlorosulfonyl)-3-methylbutan-2-yl]carbamate (CAS No. 1824504-16-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activity make it a valuable candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic options for various diseases.